6-Cyclopentyl-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-cyclopentyl-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H27N5O3/c1-5-27-11-10-22-17(25)15-16(21(4)19(22)26)20-18-23(14-8-6-7-9-14)12(2)13(3)24(15)18/h14H,5-11H2,1-4H3
• InChI Key: UYPZEYPYDFSSKT-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2C(=C(N3C4CCCC4)C)C)N(C1=O)C
• Molecular Formula: C19H27N5O3
• Molecular Weight: 373.4 g/mol

Description

Imidazole is a five-membered ring system with the general formula C3H4N2, having two double bonds with three carbon and two nitrogen atoms in the 1- and 3- positions. It’s included in many synthetic drug molecules such as metrodinazole, nitrazoimidazole, and exhibits various pharmacological activities.

Synthesis Analysis

Imidazole and its derivatives are important compounds from the heterocyclic class with a wide range of bioactivity. They show 2 equivalent tautomeric properties and are amphoteric structures that exhibit both acidic and basic character. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. They are highly polar compounds with a dipole moment of 3.61.

Mechanism of Action

Imidazole and its derivatives are therapeutic agents that can show antibacterial activities against various microorganisms. The fact that the imidazole core has a wide range of chemical and biological activities in different heterocyclic compounds has made it a promising structure in drug discovery.

Future Directions

Due to the broad range of chemical and biological properties of imidazole, it is better known among the different heterocyclic compounds. There is a great importance of heterocyclic ring containing drugs. Therefore, the development of new drugs that overcome the problems in drug therapy is necessary.